Cas no 854920-94-8 (1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium (I) tetrafluoroborate)

• Product name: 1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium (I) tetrafluoroborate
• CAS No: 854920-94-8
• MF: C₃₈H₆₀BF₄FeP₂Rh
• MW: 824.385650634766
• MDL: MFCD15144872
• CID: 3160031
• PubChem ID: 117064434

1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium (I) tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium (I) tetrafluoroborate
• 1,1'-BIS((2S,5S)-2,5-DI-I-PROPYLPHOSPHOLANO)FERROCENE(CYCLOOCTADIENE)RHODIUM(I) TETRAFLUOROBORATE;1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene) rhodium(I) tetrafluoroborate;1,1'-BIS((2S,5S)-2,5-DIISOPROPYLPHOSPHOLANO)FERROCENE(CYCLOOCTADIENE)RHODIUM(I) TETRAFLUOROBORATE;
• 854920-94-8
• 1,1'-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium(I) tetrafluoroborate
• 1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium(I) tetrafluoroborate
• 1,1'-Bis((2S,5S)-2,5-diisopropylphospholano)ferrocene(cyclooctadiene)rhodium(I) tetrafluoroborate, 97%
• MFCD15144872

• MDL： MFCD15144872
• Inchi： InChI=1S/C15H25P.C15H24P.C8H12.BF4.Fe.Rh/c2*1-11(2)14-9-10-15(12(3)4)16(14)13-7-5-6-8-13;1-2-4-6-8-7-5-3-1;2-1(3,4)5;;/h5,7-8,11-12,14-15H,6,9-10H2,1-4H3;5-8,11-12,14-15H,9-10H2,1-4H3;1-2,7-8H,3-6H2;;;/q;;;-1;;+1/t2*14-,15-;;;;/m00..../s1
• InChI Key： JXGYSAMPSPMCBW-RNJNYSDBSA-N
• SMILES： CC(C)[C@@H]1CC[C@@H](C(C)C)P1C2=CCC=C2.CC(C)[C@@H]1CC[C@@H](C(C)C)P1C2=CC=C[CH]2.C1=CCCC=CCC1.[B-](F)(F)(F)F.[Fe].[Rh+]

Computed Properties

• Exact Mass: 725.16400
• Monoisotopic Mass: 824.26037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 47
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 27.18000
• LogP: 11.32610
• Sensitiveness: air sensitive

Additional information on 1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium (I) tetrafluoroborate

Comprehensive Overview of 1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium (I) tetrafluoroborate (CAS No. 854920-94-8)

The compound 1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium (I) tetrafluoroborate (CAS No. 854920-94-8) is a highly specialized organometallic catalyst with significant applications in asymmetric synthesis. Its unique structure, featuring a ferrocene backbone and rhodium (I) center, makes it a valuable tool in enantioselective hydrogenation and other transition-metal-catalyzed reactions. Researchers and industries increasingly seek such chiral catalysts to achieve high stereoselectivity in pharmaceutical intermediates and fine chemicals.

One of the most compelling aspects of this compound is its phospholano ligand system, which provides exceptional steric and electronic control during catalytic cycles. The (2S,5S)-2,5-di-i-propylphospholano groups enhance the catalyst's ability to differentiate between prochiral substrates, a feature highly sought after in the synthesis of bioactive molecules. Recent trends in green chemistry and sustainable catalysis have further amplified interest in such rhodium-based catalysts, as they often operate under milder conditions compared to traditional methods.

The tetrafluoroborate counterion in this compound improves its solubility in polar organic solvents, facilitating its use in homogeneous catalytic systems. This property is critical for applications in flow chemistry, a growing field that emphasizes continuous manufacturing processes. As industries shift toward API (Active Pharmaceutical Ingredient) production with higher efficiency, catalysts like 1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium (I) tetrafluoroborate are gaining attention for their compatibility with modern reactor designs.

In academic research, this compound is frequently discussed in the context of C-H activation and cross-coupling reactions, two areas that dominate recent literature in organometallic chemistry. Its ferrocenyl moiety also contributes to its stability and recyclability, addressing concerns about catalyst degradation—a common challenge in industrial applications. These attributes align with the broader demand for long-lived catalytic systems that reduce waste and operational costs.

From an SEO perspective, queries such as "asymmetric hydrogenation catalysts", "rhodium ferrocene complexes", and "chiral phospholane ligands" often lead to discussions about this compound. Its versatility in enantioselective synthesis makes it a recurring topic in forums focused on medicinal chemistry and catalysis innovation. Additionally, the rise of AI-driven drug discovery has spurred interest in computationally designed ligands, further highlighting the relevance of well-characterized catalysts like this rhodium (I) complex.

In summary, 1,1-Bis((2S,5S)-2,5-di-i-propylphospholano)ferrocene(cyclooctadiene)rhodium (I) tetrafluoroborate represents a cutting-edge solution for challenges in stereocontrolled synthesis. Its design leverages advanced ligand architecture and metal-ligand cooperation, making it a subject of ongoing research and industrial adoption. As the demand for high-performance catalysts grows, this compound is poised to remain at the forefront of innovation in synthetic chemistry.